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Compound of Interest

Compound Name: Methacholine Chloride

Cat. No.: B1676351 Get Quote

For Immediate Implementation: This document provides essential safety protocols and

logistical plans for the handling and disposal of Methacholine Chloride, ensuring the well-

being of laboratory personnel and compliance with safety standards. The following procedural

guidance is designed to be a primary resource for researchers, scientists, and drug

development professionals, offering clear, step-by-step instructions for safe laboratory

operations involving this substance.

Methacholine Chloride is classified as hazardous, an acute oral toxicant, a skin and eye

irritant, and may cause respiratory irritation.[1][2][3] Adherence to the following personal

protective equipment (PPE) and handling protocols is mandatory to minimize exposure risk.

Personal Protective Equipment (PPE)
Appropriate PPE is the final barrier against exposure and must be worn at all times when

handling Methacholine Chloride.
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber) inspected

prior to use.

Prevents skin contact and

irritation.[1][2][3]

Eye and Face Protection

Safety glasses with side-

shields or safety goggles. A

face shield should be used

when there is a risk of

splashing.[1]

Protects against serious eye

irritation from dust or splashes.

[1][2][3]

Respiratory Protection

An approved/certified

respirator (e.g., NIOSH-

approved) should be used

when dust is generated or if

ventilation is inadequate.[1]

Prevents respiratory tract

irritation.[1][2][3]

Body Protection

A lab coat or protective

coveralls should be worn to

prevent skin contact.[1]

Minimizes the risk of skin

contamination.

Operational Plan for Handling Methacholine
Chloride
Follow these steps to ensure the safe handling of Methacholine Chloride from receipt to

disposal.

Preparation and Engineering Controls
Ventilation: Always handle Methacholine Chloride in a well-ventilated area. Use of a

chemical fume hood or other local exhaust ventilation is strongly recommended to keep

airborne levels below exposure limits.[1]

Avoid Dust Formation: Take care to avoid the formation of dust when handling the solid

powder.[1] Methacholine Chloride is hygroscopic, meaning it absorbs moisture from the air,

which can affect its weight and stability.[1][4]
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Eye Wash and Safety Shower: Ensure that an eye wash station and safety shower are

readily accessible.

Handling and Solution Preparation
Personal Hygiene: Wash hands thoroughly with soap and water after handling and before

eating, drinking, or smoking.[1]

Weighing: Conduct weighing of the powder within a ventilated enclosure.

Solution Preparation: When preparing solutions, add the powder to the diluent slowly to

avoid splashing. Sterile normal saline (0.9% sodium chloride) is a common diluent.[5]

Spill Response
Evacuate: In case of a spill, evacuate unnecessary personnel from the area.

Ventilate: Ensure the area is well-ventilated.

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product

enter drains.[1]

Clean-up: For solid spills, sweep up and shovel the material into a suitable, closed container

for disposal, avoiding dust generation. For liquid spills, absorb with an inert material and

place in a sealed container for disposal.

Decontamination: Clean the spill area thoroughly.

Disposal Plan
Proper disposal of Methacholine Chloride and contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Unused Product: Dispose of surplus and non-recyclable solutions through a licensed

disposal company. Waste must be disposed of in accordance with federal, state, and local

regulations.[1]
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Contaminated PPE: Contaminated gloves, lab coats, and other disposable PPE should be

placed in a sealed bag and disposed of as chemical waste.

Empty Containers: Handle uncleaned containers as you would the product itself. Empty

containers should be taken for local recycling, recovery, or waste disposal.[1]

Quantitative Data
Parameter Value Reference

CAS Number 62-51-1 [1]

Molecular Formula C8H18ClNO2 [6]

Molecular Weight 195.69 g/mol [7]

Oral LD50 (Rat) 750 mg/kg [3]

Occupational Exposure Limits

(OELs)

No specific OSHA PEL, NIOSH

REL, or ACGIH TLV has been

established for Methacholine

Chloride.

[2][4]
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Safe Handling Workflow for Methacholine Chloride
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Caption: Workflow for the safe handling of Methacholine Chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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